Cas no 2792186-14-0 (2-Amino-5-fluoropentanoic acid hydrochloride)

• Product Name: 2-Amino-5-fluoropentanoic acid hydrochloride
• CAS No: 2792186-14-0
• MF: C₅H₁₁ClFNO₂
• MW: 171.597744226456
• CID: 5993938
• PubChem ID: 165664236
• Update Time: 2025-06-11

2-Amino-5-fluoropentanoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-amino-5-fluoropentanoic acid hydrochloride
• EN300-37430816
• 2792186-14-0
• 2-Amino-5-fluoropentanoic acid hydrochloride

• Inchi： 1S/C5H10FNO2.ClH/c6-3-1-2-4(7)5(8)9;/h4H,1-3,7H2,(H,8,9);1H
• InChI Key： KZZQAKQNPCTBAW-UHFFFAOYSA-N
• SMILES： Cl.FCCCC(C(=O)O)N

Computed Properties

• Exact Mass: 171.0462344g/mol
• Monoisotopic Mass: 171.0462344g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 97
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3Ų

Additional information on 2-Amino-5-fluoropentanoic acid hydrochloride

Introduction to 2-Amino-5-fluoropentanoic acid hydrochloride (CAS No. 2792186-14-0)

2-Amino-5-fluoropentanoic acid hydrochloride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. With the CAS number 2792186-14-0, this compound represents a fluorinated derivative of pentanoic acid, featuring both an amino group and a fluorine substituent at the 5th carbon position. The hydrochloride salt form enhances its solubility, making it particularly useful in various biochemical applications.

The significance of this compound lies in its structural properties, which make it a valuable building block for the synthesis of more complex molecules. The presence of both the amino and fluorine groups introduces unique reactivity and binding capabilities, enabling its use in the development of novel drugs and therapeutic agents. Recent advancements in medicinal chemistry have highlighted the potential of fluorinated amino acids in modulating enzyme activity and improving drug bioavailability.

In the realm of drug discovery, 2-amino-5-fluoropentanoic acid hydrochloride has been explored as a precursor for designing molecules with enhanced pharmacological properties. For instance, fluorinated amino acids are known to exhibit improved metabolic stability and better cell membrane penetration, which are critical factors for drug efficacy. Studies have demonstrated its utility in generating peptidomimetics and protease inhibitors, where the fluorine atom can participate in hydrogen bonding or π-stacking interactions, thereby stabilizing the binding affinity between the drug candidate and its target.

Moreover, the incorporation of fluorine into organic molecules often leads to increased lipophilicity and resistance to enzymatic degradation. This characteristic has been leveraged in the development of antiviral and anticancer agents, where prolonged circulation time and sustained activity are desirable. The 2-amino-5-fluoropentanoic acid hydrochloride molecule, with its precise arrangement of functional groups, serves as an excellent scaffold for such applications.

Recent research has also focused on the role of fluorinated amino acids in modulating immune responses. For example, studies have shown that certain fluorinated derivatives can enhance T-cell activation and cytokine production, making them potential candidates for immunotherapeutic strategies. The 2-amino-5-fluoropentanoic acid hydrochloride compound has been investigated in this context, with preliminary results suggesting its ability to modulate immune checkpoints and improve vaccine efficacy.

The synthesis of 2-amino-5-fluoropentanoic acid hydrochloride involves multi-step organic reactions, including fluorination and functional group transformations. Advanced synthetic methodologies have been employed to ensure high yield and purity, which are crucial for pharmaceutical applications. Techniques such as solid-phase synthesis and flow chemistry have been particularly useful in optimizing the production process.

In addition to its pharmaceutical applications, this compound has found utility in biochemical research. It serves as a reference standard for analytical techniques such as HPLC and NMR spectroscopy, enabling accurate characterization of related compounds. The 2-amino-5-fluoropentanoic acid hydrochloride standard is widely used by research laboratories to validate methods and ensure compliance with regulatory standards.

The growing interest in fluorinated amino acids underscores their importance in modern drug design. As computational chemistry tools become more sophisticated, virtual screening methods are being used to identify novel derivatives of 2-amino-5-fluoropentanoic acid hydrochloride with enhanced biological activity. These approaches leverage machine learning algorithms to predict binding affinities and optimize molecular structures, accelerating the discovery process.

Future directions in research may explore the use of 2-amino-5-fluoropentanoic acid hydrochloride as a chiral building block for enantiomerically pure drugs. Chirality plays a critical role in drug efficacy and safety, with many therapeutics requiring specific enantiomeric forms for optimal activity. The compound's versatility makes it an attractive candidate for generating enantiomerically enriched libraries through asymmetric synthesis techniques.

In conclusion, 2-amino-5-fluoropentanoic acid hydrochloride (CAS No. 2792186-14-0) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features and functional groups make it a valuable tool for designing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for fluorinated amino acids, compounds like this will remain at the forefront of drug discovery efforts.